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Compound of Interest

Compound Name: Eprinomectin (Standard)

Cat. No.: B8068675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two widely used

macrocyclic lactone anthelmintics, eprinomectin and doramectin, in cattle. The information

presented is based on experimental data from published research, focusing on quantitative

outcomes and detailed methodologies to support informed decisions in research and

development.

Data Summary
The following tables summarize the comparative efficacy of eprinomectin and doramectin

against various internal and external parasites in cattle.

Table 1: Efficacy Against Gastrointestinal Nematodes (Fecal Egg Count Reduction)

Treatment Group
Day 105 Mean
Fecal Egg Count
(eggs per gram)

Day 130 Mean
Fecal Egg Count
(eggs per gram)

Reference

Extended-Release

Eprinomectin (ERE)
46.45 9.65 [1][2]

Doramectin Injectable

(DOR)
155.30 22.51 [1][2]
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Note: In this study, mean fecal egg count was significantly lower in the ERE group on days 105

and 130 compared to the DOR group.[1][2]

Table 2: Persistent Efficacy Against Experimental Nematode Infections (Worm Burden

Reduction)

Treatment
Parasite
Species

Challenge
Duration
(days)

Efficacy (%) Reference

Doramectin
Cooperia

oncophora
14 99.2 [3]

Doramectin
Cooperia

oncophora
21 90.7 [3]

Doramectin
Dictyocaulus

viviparus
21 100 [3]

Doramectin
Dictyocaulus

viviparus
28 99.9 [3]

Doramectin
Ostertagia

ostertagi
21 99.9 [3]

Doramectin
Ostertagia

ostertagi
28 93.7 [3]

Table 3: Efficacy Against Ticks
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Treatment Dosage

Efficacy against
Amblyomma
americanum (Lone
Star Tick) Larvae

Reference

Eprinomectin 50 µg/kg/day (oral)
100% control during

28-day treatment
[4]

Eprinomectin 200 µg/kg/day (oral)
100% control during

28-day treatment
[4]

Doramectin 50 µg/kg/day (oral)
100% control during

28-day treatment
[4]

Doramectin 200 µg/kg/day (oral)
100% control during

28-day treatment
[4]

Table 4: Impact on Body Weight Gain

Treatment Group
Mean Average
Daily Gain ( kg/day
) from Day 0 to 105

Final Average Total
Bodyweight Gains
(kg) over 112 days

Reference

Extended-Release

Eprinomectin (ERE)
0.87 148.5 [1][2][5]

Doramectin Injectable

(DOR)
0.845 146.9 [1][2][5]

Untreated Control - 127.7 [5]

Note: While the difference in average daily gain between ERE and DOR tended towards

significance, it was not statistically significant in one study.[1][2] However, another study

showed that the bodyweights of all treated groups, including doramectin and eprinomectin,

were significantly greater than the untreated controls.[5]
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1. Fecal Egg Count Reduction Study (Extended-Release Eprinomectin vs. Doramectin

Injectable)

Objective: To compare the effects of extended-release eprinomectin injectable and

doramectin injectable on growth and fecal shedding of parasites in stocker calves.[1][2]

Animals: 995 steers with an average weight of 243.38 kg were randomized into two

treatment groups. A smaller subset of 47 animals was left untreated to maintain refugia.[1][2]

Treatment Administration:

Group 1 (ERE): Received extended-release eprinomectin injectable on Day 0.[1][2]

Group 2 (DOR): Received doramectin injectable on Day 0.[1][2]

Data Collection:

Individual body weights were recorded on days 0, 105, and 130.[1][2]

Fecal samples were collected from approximately 10% of the animals in each group on

days 0, 105, and 130 for fecal egg count analysis.[1][2]

2. Persistent Efficacy Study (Topical Formulations)

Objective: To compare the persistent anthelmintic efficacy of topical formulations of

doramectin, ivermectin, eprinomectin, and moxidectin against naturally acquired nematode

infections in beef calves.[5]

Animals: Five groups of 15 calves each were grazed on separate 2-hectare pastures.[5]

Treatment Administration: All topical formulations were administered at a dosage of 500

µg/kg.[5]

Data Collection:

Body weights were measured on days -1, 0, 28, 56, 84, 111, and 112.[5]
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Fecal samples for nematode egg counts were collected at 7-day intervals through day 56

and then at 14-day intervals until day 112.[5]

Pooled group fecal cultures were prepared at 14-day intervals to determine the generic

composition of nematode infections.[5]

3. Tick Efficacy Study (Oral Administration)

Objective: To evaluate the efficacy of eprinomectin and doramectin against the Lone Star tick

(Amblyomma americanum) on cattle.[4]

Animals: Steers were treated with either doramectin or eprinomectin.[4]

Treatment Administration: The drugs were administered via daily oral capsules for 28

consecutive days at dosages of 50 µg/kg/day and 200 µg/kg/day.[4]

Data Collection:

Serum samples were collected to measure drug concentrations.[4]

The number of estimated larvae of A. americanum was monitored throughout the

treatment period.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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